5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: [5-(4-chlorophenyl)-1,2-oxazol-3-yl]-[2-(furan-2-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H15ClN2O3/c19-13-7-5-12(6-8-13)17-11-14(20-24-17)18(22)21-9-1-3-15(21)16-4-2-10-23-16/h2,4-8,10-11,15H,1,3,9H2
• InChI Key: MHVFSOGNGZWGJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=NOC(=C2)C3=CC=C(C=C3)Cl)C4=CC=CO4
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the isoxazole family and is commonly referred to as CPI-1189.

Mechanism of Action

The exact mechanism of action of 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole is not fully understood. However, it has been proposed to act through the inhibition of various pro-inflammatory mediators such as cytokines and chemokines. It has also been shown to modulate the activity of various neurotransmitters such as dopamine and acetylcholine, leading to its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory mediators such as TNF-α and IL-6, leading to its anti-inflammatory effects. It has also been found to enhance the activity of various antioxidant enzymes such as superoxide dismutase and catalase, leading to its neuroprotective effects. Furthermore, it has been shown to improve cognitive function and memory, possibly through its modulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole in lab experiments include its potent anti-inflammatory, analgesic, and neuroprotective properties. It is also relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. However, its limitations include its potential toxicity and side effects, as well as the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole. These include further studies to understand its mechanism of action, as well as its potential applications in cancer therapy and neurodegenerative diseases. Additionally, further studies are needed to investigate its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics. Finally, the development of novel analogs and derivatives of 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole involves a multistep process that requires the use of various reagents and solvents. The initial step involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to form 4-chloro-α-phenyl-β-ketoester. This intermediate is then subjected to a Knoevenagel condensation reaction with 2-furylaldehyde to obtain 4-chloro-α-phenyl-β-(2-furyl)acrylonitrile. The final step involves the cyclization of the nitrile group with hydroxylamine hydrochloride in the presence of a base to yield 5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole.

Scientific Research Applications

5-(4-chlorophenyl)-3-{[2-(2-furyl)-1-pyrrolidinyl]carbonyl}isoxazole has been extensively studied for its potential applications in various fields. It has been found to exhibit significant anti-inflammatory, analgesic, and neuroprotective properties. It has also been shown to possess antitumor and antiangiogenic activities, making it a potential candidate for cancer therapy. Furthermore, it has been found to enhance cognitive function and memory, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.